6-(4-fluorophenyl)-N-(2-methoxy-5-methylphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: 6-(4-fluorophenyl)-N-(2-methoxy-5-methylphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C21H18FN3O2S/c1-12-4-9-18(27-3)16(10-12)23-20(26)19-13(2)25-11-17(24-21(25)28-19)14-5-7-15(22)8-6-14/h4-11H,1-3H3,(H,23,26)
• InChI Key: IUGXHFHTBYRTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=C(N3C=C(N=C3S2)C4=CC=C(C=C4)F)C
• Molecular Formula: C21H18FN3O2S
• Molecular Weight: 395.5 g/mol

Description

6-(4-fluorophenyl)-N-(2-methoxy-5-methylphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C21H18FN3O2S and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications

Immunoregulatory and Anti-inflammatory Agents

Compounds with similar structural features have been explored for their potential as immunoregulatory and anti-inflammatory agents. For instance, a series of substituted 5,6-diaryl-2,3-dihydroimidazo[2,1-b]thiazoles showed promising results in rat adjuvant-induced arthritis and mouse oxazolone-induced contact sensitivity assays, suggesting their potential use in managing inflammatory conditions (Bender et al., 1985).

Antibacterial and Antifungal Applications

The antimicrobial properties of compounds bearing thiazole and imidazole rings have been extensively studied. Novel synthetic pathways have led to the creation of compounds with significant antibacterial and antifungal activities, highlighting their potential in addressing microbial resistance (Patel & Patel, 2010).

Antiviral and Anticancer Research

Certain fluoroimidazoles derived from thiazole structures have been evaluated for their inhibitory effects on viral cytopathogenicity across various virus groups, indicating potential antiviral applications. Additionally, the cytotoxic activity of related compounds against cancer cell lines suggests their utility in developing new anticancer therapies (De Cercq & Luczak, 1975).

Electro-optical and Fluorescent Materials

Research into compounds with thiazole and imidazole frameworks has also extended to the synthesis of electro-optical and fluorescent materials. These compounds have been used as building blocks in creating fluorescent dyes and polymers with potential applications in imaging, sensing, and organic electronics (Hsiao et al., 2015).